1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene

• Molecular Formula: C28H26O4
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 1-phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene
• InChI: InChI=1S/C28H26O4/c1-3-11-23(12-4-1)31-27-17-9-15-25(21-27)29-19-7-8-20-30-26-16-10-18-28(22-26)32-24-13-5-2-6-14-24/h1-6,9-18,21-22H,7-8,19-20H2
• InChI Key: ULPZZWNOMOMNOR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC(=CC=C2)OCCCCOC3=CC=CC(=C3)OC4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)OCCCCOC3=CC(=CC=C3)OC4=CC=CC=C4

Description

1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene, also known as PBPE, is a chemical compound that belongs to the family of phenoxybenzenes. PBPE has gained considerable attention in scientific research due to its unique chemical structure and potential applications in various fields. In

Mechanism of Action

The mechanism of action of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene is not well understood. However, studies have suggested that 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene may act as an electron-transporting material in organic electronic devices. 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene may also interact with biological molecules and exhibit fluorescence properties, making it an ideal candidate for use as a fluorescent probe.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene are not well understood. However, studies have suggested that 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene may exhibit cytotoxic effects on certain cell lines. 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene may also interact with biological molecules and exhibit fluorescence properties, making it an ideal candidate for use as a fluorescent probe.

Advantages and Limitations for Lab Experiments

1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene exhibits excellent thermal stability, solubility, and electron-transporting properties, making it an ideal candidate for use in organic electronic devices and as a fluorescent probe. However, the synthesis of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene is a complex process that requires expertise in organic chemistry. Additionally, the cytotoxic effects of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene on certain cell lines may limit its use in biomedical research.

Future Directions

There are several future directions for the study of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene. One direction is the development of new synthesis methods that are more efficient and cost-effective. Another direction is the study of the mechanism of action of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene in organic electronic devices and as a fluorescent probe. Further studies are also needed to determine the cytotoxic effects of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene on different cell lines and its potential use in biomedical research.
Conclusion
In conclusion, 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene is a chemical compound that has gained considerable attention in scientific research due to its unique chemical structure and potential applications in various fields. The synthesis of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene is a complex process that requires expertise in organic chemistry. 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene exhibits excellent thermal stability, solubility, and electron-transporting properties, making it an ideal candidate for use in organic electronic devices and as a fluorescent probe. Further studies are needed to determine the mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene.

Synthesis Methods

The synthesis of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene involves the reaction between 1-bromo-3-phenoxybenzene and 4-(3-phenoxyphenoxy)butyl lithium. The reaction is carried out in the presence of a catalyst and an inert solvent. The resulting product is then purified using various techniques such as column chromatography and recrystallization. The synthesis of 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene has been extensively studied for its potential applications in various fields such as material science, organic electronics, and biomedical research. 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene exhibits excellent thermal stability, solubility, and electron-transporting properties, making it an ideal candidate for use in organic electronic devices such as solar cells and light-emitting diodes. 1-Phenoxy-3-[4-(3-phenoxyphenoxy)butoxy]benzene has also been studied for its potential use as a fluorescent probe for the detection of biological molecules.